Cas no 866154-05-4 ()

866154-05-4 structure
structure
Product Name:
CAS No:866154-05-4
MF:C11H4ClF2N3OS
MW:299.683766365051
CID:6773018
PubChem ID:3777082
Update Time:2024-03-04

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C11H4ClF2N3OS/c12-9-8(4-15)19-11(16-9)17-10(18)5-1-2-6(13)7(14)3-5/h1-3H,(H,16,17,18)
    • InChI Key: GRGKVWVPFMJEPJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)SC(=N1)NC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 298.9731670g/mol
  • Monoisotopic Mass: 298.9731670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 94Ų

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